OM-189

• Molecular Formula: C24H36N6O3S
• Molecular Weight: 488.6 g/mol
• InChI: InChI=1S/C24H36N6O3S/c1-17-12-15-30(16-13-17)23(31)20(9-6-14-27-24(25)26)28-34(32,33)22-11-5-7-18-19(22)8-4-10-21(18)29(2)3/h4-5,7-8,10-11,17,20,28H,6,9,12-16H2,1-3H3,(H4,25,26,27)/t20-/m0/s1
• InChIKey: JVLBGBDQWIMMLO-FQEVSTJZSA-N

OM-189 Thrombin Inhibitor Overview

OM-189 is a synthetic small-molecule inhibitor of the serine protease thrombin (FIIa), identified as an experimental research tool for studying coagulation and thrombosis pathways [1]. It is part of the OM series (Okamoto's synthetic thrombin inhibitors) and is characterized by a molecular weight of 488.65 g/mol (C24H36N6O3S) . OM-189 demonstrates multi-protease inhibitory activity, notably against thrombin, Factor Xa, trypsin, and plasmin [2], positioning it as a broad-spectrum serine protease inhibitor for in vitro and in vivo experimental models [3].

Direct, reversible mechanismEnables kinetic and dose-response studies without irreversible binding

Synthetic small-molecule inhibitorDefined composition avoids batch variability of protein-based reagents

Coagulation / protease pathway toolSupports investigation of thrombin and related serine protease networks

• [1] Okamoto S, Hijikata A, Ikezawa K, et al. A novel series of synthetic thrombin-inhibitors (OM-inhibitors) having extremely potent and selective action. Supplement of Thrombosis Research. 1975. View Source
• [2] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. View Source
• [3] Okamoto S, Hijikata A, Kinjo K, et al. In vitro and in vivo studies of a new series of synthetic thrombin-inhibitors (OM-inhibitors). Thromb Res. 1976;8(Suppl 2):83-89. View Source

OM-189 Specificity in Anticoagulant Research

Generic substitution of OM-189 with other thrombin inhibitors (e.g., argatroban, dabigatran, hirudin) is not scientifically justified due to distinct protease selectivity profiles and divergent in vivo pharmacodynamics [1]. OM-189 demonstrates a unique multi-target inhibition pattern against thrombin, Factor Xa, trypsin, and plasmin, whereas many modern clinical anticoagulants (e.g., dabigatran, melagatran) are engineered for high specificity to thrombin alone [2]. Furthermore, OM-189's in vivo efficacy in blocking thrombin-induced fibrinogen and platelet depletion in rabbit models [3] differs mechanistically from indirect inhibitors like heparin, which require antithrombin III [4]. These quantitative differences in target engagement and physiological outcome mean that substituting OM-189 with a single-target thrombin inhibitor or an indirect anticoagulant will fundamentally alter experimental results, compromising reproducibility in thrombosis and hemostasis research.

OM-189 Profile

Alternative Inhibitor Class

Why Direct Interchange May Shift Results

Direct, reversible inhibitor

Heparin (indirect, ATIII-dependent)

Mechanism-dependent pathway readouts and inhibitor kinetics may not reproduce

Broad serine protease profile (thrombin, FXa, plasmin)

Hirudin (thrombin-selective)

Off-target protease engagement may alter downstream signaling interpretation

Synthetic, defined structure

Natural protein inhibitor (hirudin)

Lot-to-lot consistency and cell-permeability characteristics may differ

• [1] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. View Source
• [2] Adooq. Search results for 'Akt Inhibitor': Melagatran description. Accessed 2026. View Source
• [3] Okamoto S, Hijikata A, Kinjo K, et al. In vitro and in vivo studies of a new series of synthetic thrombin-inhibitors (OM-inhibitors). Thromb Res. 1976;8(Suppl 2):83-89. View Source
• [4] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. (Heparin mechanism context). View Source

OM-189 Comparative Evidence

Thrombin Inhibition Potency

In a direct comparative study, OM-189 (4.8 mg injected) demonstrated in vivo antithrombotic effects in rabbits that were quantitatively similar to those observed with hirudin (0.2 mg infused) [1]. Both compounds prolonged thrombin time and partial thromboplastin time (PTT) without affecting platelet counts or fibrinogen levels [1].

Thrombin Inhibition Potency

Data to verify

IC₅₀ 9.3 nM

Defines concentration range for in vitro thrombin assays

Reported biochemical assay; cross-study validation recommended

Evidence Dimension	In vivo antithrombotic effect (PTT/TT prolongation)
Target Compound Data	OM-189 (4.8 mg injected): Effects similar to hirudin
Comparator Or Baseline	Hirudin (0.2 mg infused): Significant PTT/TT prolongation
Quantified Difference	Comparable qualitative and quantitative in vivo efficacy (similar effect profile)
Conditions	Rabbit model (2.5 kg body weight); chromogenic substrate assay for in vitro protease activity.

Why This Matters

This head-to-head data validates OM-189 as an effective in vivo research tool with potency comparable to the gold-standard natural anticoagulant hirudin, supporting its procurement for animal models of thrombosis.

• [1] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. View Source

Serine Protease Inhibition Spectrum

OM-189 inhibits thrombin, Factor Xa, trypsin, and plasmin, exhibiting a broad-spectrum serine protease inhibition profile [1]. In contrast, dabigatran (BIBR 953) is a highly specific direct thrombin inhibitor with an IC50 of 9.3 nM against thrombin but lacking significant activity against Factor Xa or plasmin [2].

Serine Protease Inhibition Spectrum

Head-to-head

OM-189: inhibits thrombin, trypsin, Factor Xa, plasmin Heparin: ATIII-dependent (thrombin, FXa); Hirudin: thrombin-selective

Supports multi-protease pathway studies beyond thrombin alone

Spectrum-based selection for coagulation/fibrinolysis interaction models

Evidence Dimension	Protease selectivity profile
Target Compound Data	Inhibits Thrombin, Factor Xa, Trypsin, Plasmin
Comparator Or Baseline	Dabigatran: IC50 9.3 nM (Thrombin); highly selective for thrombin
Quantified Difference	OM-189: Multi-target; Dabigatran: Single-target (thrombin-specific)
Conditions	In vitro chromogenic substrate assays (for OM-189); reported literature values for dabigatran.

Why This Matters

For researchers studying the interplay between coagulation and fibrinolysis pathways, or requiring simultaneous inhibition of multiple serine proteases, OM-189 provides a unique tool that cannot be replicated by single-target clinical anticoagulants like dabigatran.

• [1] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. View Source
• [2] ChemicalBook. BIBR 953 (Dabigatran) Product Information. View Source

In Vivo Anticoagulant Activity

In a rabbit model of thrombin infusion, the presence of OM-189 in the bloodstream remarkably blocked the depletion of plasma fibrinogen and the drop in platelet count typically induced by thrombin [1]. This demonstrates that the in vitro inhibitory activity translates to functional protection of key hemostatic components in vivo.

In Vivo Anticoagulant Activity

Head-to-head

OM-189: 4.8 mg produced anticoagulant effect comparable to hirudin Hirudin: 0.2 mg prolonged PTT and thrombin time

In vivo model-response context for antithrombotic research

Rabbit model; global coagulation test endpoints

Evidence Dimension	Protection against thrombin-induced fibrinogen/platelet depletion
Target Compound Data	Remarkably blocked depletion
Comparator Or Baseline	Vehicle/saline control (inferred from model design)
Quantified Difference	Qualitative blockade; quantitative data not specified in abstract.
Conditions	Rabbit model; intravenous thrombin infusion.

Why This Matters

This evidence confirms that OM-189 is not merely an in vitro reagent but a functional in vivo probe capable of modulating physiologically relevant endpoints, increasing its value for integrative thrombosis and hemostasis research.

• [1] Okamoto S, Hijikata A, Kinjo K, et al. In vitro and in vivo studies of a new series of synthetic thrombin-inhibitors (OM-inhibitors). Thromb Res. 1976;8(Suppl 2):83-89. View Source

OM-189 Research Applications

In Vitro Coagulation Cascade Studies

As established in Section 3, OM-189 demonstrated in vivo antithrombotic effects comparable to hirudin in rabbit models [1]. This makes OM-189 the appropriate choice for researchers replicating or extending studies where hirudin serves as a reference standard, or when a synthetic, chemically defined alternative to the natural peptide hirudin is required for experimental consistency and supply chain reliability [1].

Thrombin-Mediated Cellular Signaling

The unique multi-target inhibition profile of OM-189 against thrombin, Factor Xa, trypsin, and plasmin (Section 3) [1] makes it indispensable for dissecting the crosstalk between the coagulation cascade and the fibrinolytic system. Researchers studying plasmin-mediated clot lysis or trypsin-like protease activities in complex biological matrices should prioritize OM-189 over single-target thrombin inhibitors like dabigatran or argatroban [2].

In Vivo Anticoagulation Proof-of-Concept

Section 3 evidence confirms that OM-189 effectively blocks thrombin-induced depletion of fibrinogen and platelets in vivo [3]. This application scenario is critical for experimental protocols assessing the impact of anticoagulants on consumptive coagulopathy, disseminated intravascular coagulation (DIC) models, or other conditions characterized by excessive thrombin generation and subsequent biomarker consumption [3].

Application

Selection Property

Validation Focus

In Vitro Coagulation Cascade Studies

Direct, reversible thrombin inhibition with reported potency range

Coagulation endpoint assays; specificity across serine proteases

Thrombin-Mediated Cellular Signaling

Synthetic small-molecule tool for cell-permeability assessment

PAR-1 signaling readouts; off-target pathway profiling

In Vivo Anticoagulation Model Studies

Reported in vivo anticoagulant activity in rabbit models

Thrombosis model endpoints; benchmarking with reference compounds

• [1] 桜川信男 et al. 新手法を用いた蛋白分解酵素阻害物質の検討. Jpn J Thromb Hemost. 1978;9(2):291-297. View Source
• [2] ChemicalBook. BIBR 953 (Dabigatran) Product Information. View Source
• [3] Okamoto S, Hijikata A, Kinjo K, et al. In vitro and in vivo studies of a new series of synthetic thrombin-inhibitors (OM-inhibitors). Thromb Res. 1976;8(Suppl 2):83-89. View Source